Cas no 40621-54-3 (Phosphonic acid,diisodecyl ester)

• Product Name: Phosphonic acid,diisodecyl ester
• CAS No: 40621-54-3
• MF: C₂₀H₄₃O₃P
• MW: 362.527387857437
• CID: 327065
• PubChem ID: 22019952
• Update Time: 2025-04-19

Phosphonic acid,diisodecyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,diisodecyl ester
• bis(8-methylnonyl) hydrogen phosphite
• Diisodecyl hydrogen phosphite
• DTXSID40621596
• 40621-54-3
• SCHEMBL1547660

• Inchi： 1S/C20H43O3P/c1-19(2)15-11-7-5-9-13-17-22-24(21)23-18-14-10-6-8-12-16-20(3)4/h19-21H,5-18H2,1-4H3
• InChI Key： WCYCLRZMWNHMFD-UHFFFAOYSA-N
• SMILES： P(O)(OCCCCCCCC(C)C)OCCCCCCCC(C)C

Computed Properties

• Exact Mass: 362.29498223g/mol
• Monoisotopic Mass: 362.29498223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 52.28000
• LogP: 7.23200